Cas no 2006672-14-4 (1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide)

• Product Name: 1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide
• CAS No: 2006672-14-4
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5997079
• PubChem ID: 165495303
• Update Time: 2025-07-21

1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide
• 1-amino-3-[(1H-imidazol-1-yl)methyl]cyclohexane-1-carboxamide
• 2006672-14-4
• EN300-1140684

• Inchi： 1S/C11H18N4O/c12-10(16)11(13)3-1-2-9(6-11)7-15-5-4-14-8-15/h4-5,8-9H,1-3,6-7,13H2,(H2,12,16)
• InChI Key： YRNUNLMSRAGYBZ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC(CN2C=NC=C2)C1)N)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.9Ų

Additional information on 1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide

Research Brief on 1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide (CAS: 2006672-14-4)

1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide (CAS: 2006672-14-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole and cyclohexane carboxamide structure, has shown potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have explored the synthetic pathways for 1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide, highlighting its efficient production through multi-step organic reactions involving cyclohexane derivatives and imidazole precursors. The compound's structural complexity necessitates precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods and green chemistry approaches have been reported to enhance the scalability of its synthesis, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide exhibits significant interactions with key biological targets, including certain kinases and G-protein-coupled receptors (GPCRs). These interactions suggest its potential as a modulator of cellular signaling pathways, which could be leveraged in the treatment of diseases such as cancer, inflammatory disorders, and neurological conditions. Notably, its imidazole moiety is thought to contribute to its binding affinity and selectivity, a feature that is currently under investigation in structure-activity relationship (SAR) studies.

One of the most promising aspects of this compound is its potential application in oncology. Recent research has indicated that 1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide may inhibit the proliferation of certain cancer cell lines by interfering with critical metabolic pathways. For instance, studies have shown that it can induce apoptosis in breast cancer cells via the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic factors. These findings are supported by molecular docking simulations, which predict strong interactions between the compound and specific oncogenic targets.

Despite these encouraging results, challenges remain in the development of 1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current efforts are focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in animal models. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-amino-3-(1H-imidazol-1-yl)methylcyclohexane-1-carboxamide (CAS: 2006672-14-4) represents a promising candidate for drug development, with demonstrated biological activity and therapeutic potential. Ongoing research aims to elucidate its mechanisms of action, refine its synthetic routes, and explore its applications in diverse disease contexts. As the scientific community continues to investigate this compound, it is anticipated that it will play a significant role in the advancement of targeted therapies in the coming years.